Cas no 19780-25-7 (2-Butenal, 2-ethyl-)

2-Butenal, 2-ethyl- structure
2-Butenal, 2-ethyl- structure
Product Name:2-Butenal, 2-ethyl-
CAS No:19780-25-7
MF:C6H10O
MW:98.1430020332336
CID:155180
PubChem ID:5362897
Update Time:2025-09-22

2-Butenal, 2-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenal, 2-ethyl-
    • 2-Ethylcrotonaldehyde
    • 2-Aethyl-but-2-en-1-on
    • 2-Aethyl-crotonaldehyd
    • 2-Ethyl-2-butenal
    • 2-ethyl-but-2-enal
    • a-Ethyl-2-butenal
    • 2-Ethylbutenal
    • 2-ethyl-2-butena
    • ethylcrotonaldehyde
    • (E)-2-ETHYL-2-BUTENAL
    • 2-ethyl-crotonaldehyd
    • CH3CH=C(C2H5)CHO
    • (2E)-2-Ethyl-2-butenal
    • EINECS 243-299-5
    • 63883-69-2
    • 2-Ethyl-trans-2-butenal
    • AKOS005256260
    • CROTONALDEHYDE, 2-ETHYL-
    • 3-01-00-03001 (Beilstein Handbook Reference)
    • 2-Ethyl crotonic aldehyde
    • (2E)-2-ethylbut-2-enal
    • IQGZCSXWIRBTRW-ZZXKWVIFSA-
    • 2-Butenal,2-ethyl-
    • AC9866
    • 19780-25-7
    • BRN 1738001
    • trans-2-Ethylcrotonal
    • 2-Ethyl-(E)-2-butenal
    • 2-Ethyl-2-butenal, AldrichCPR
    • InChI=1/C6H10O/c1-3-6(4-2)5-7/h3,5H,4H2,1-2H3/b6-3+
    • CHEBI:141556
    • (E)-2-ethylbut-2-enal
    • 2-Ethyl-transtrans-2-butenal
    • FT-0612269
    • 2-ethylbut-2-enal
    • MFCD00006982
    • NS00047688
    • FT-0771805
    • SY265075
    • DTXSID40885095
    • 2-ethyl-butenal
    • Inchi： 1S/C6H10O/c1-3-6(4-2)5-7/h3,5H,4H2,1-2H3/b6-3+
    • InChI Key： IQGZCSXWIRBTRW-ZZXKWVIFSA-N
    • SMILES： O=C/C(=C/C)/CC

Computed Properties

  • Exact Mass: 98.07320
  • Monoisotopic Mass: 98.073165
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 82.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Topological Polar Surface Area: 17.1
  • XLogP3: 1.4

Experimental Properties

  • Color/Form: Not determined
  • Density: 0,86 g/cm3
  • Melting Point: -78°C (estimate)
  • Boiling Point: 59 °C / 55mmHg
  • Flash Point: 31°C
  • Refractive Index: 1.4475
  • PSA: 17.07000
  • LogP: 1.54160
  • Sensitiveness: Air Sensitive
  • Solubility: Not determined

2-Butenal, 2-ethyl- Security Information

  • Hazardous Material transportation number：UN 1989
  • Hazard Category Code： 10-36/37/38-52-21
  • Safety Instruction： 16-26-36-36/37
  • RTECS：GQ0350000
  • Hazardous Material Identification： F Xn
  • Risk Phrases：R10
  • HazardClass：3
  • TSCA：Yes

2-Butenal, 2-ethyl- Customs Data

  • HS CODE：2912190090
  • Customs Data：

    China Customs Code:

    2912190090

    Overview:

    HS: 2912190090. Other acyclic aldehydes(No other oxygen-containing groups). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Appearance of tetraformaldehyde

    Summary:

    2912190090 acyclic aldehydes without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

2-Butenal, 2-ethyl- Pricemore >>

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2-Butenal, 2-ethyl- Production Method

Production Method 1

8068-05-1 8068-05-1
19780-25-7 19780-25-7
589-18-4 589-18-4
5870-68-8 5870-68-8
106-32-1 106-32-1
2082-61-3 2082-61-3
2351-90-8 2351-90-8
617-29-8 617-29-8
1117-65-3 1117-65-3
2722-36-3 2722-36-3
104-87-0 104-87-0
544-12-7 544-12-7
2305-21-7 2305-21-7
1552-67-6 1552-67-6
100-51-6 100-51-6
2396-83-0 2396-83-0
4170-90-5 4170-90-5
933-98-2 933-98-2
4748-78-1 4748-78-1
Reaction Conditions
1.1 Catalysts: Molybdenum carbide ,  Molybdenum dioxide Solvents: Ethanol ;  rt → 280 °C; 3 h, 280 °C
Reference
Synthesis-Controlled α- and β-Molybdenum Carbide for Base-Promoted Transfer Hydrogenation of Lignin to Aromatic Monomers in Ethanol
Wu, Kejing; Yang, Chunyan; Zhu, Yingming ; Wang, Junbo; Wang, Xueting; et al, Industrial & Engineering Chemistry Research, 2019, 58(44), 20270-20281

2-Butenal, 2-ethyl- Raw materials

2-Butenal, 2-ethyl- Preparation Products

2-Butenal, 2-ethyl- Related Literature

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